Cas no 202522-25-6 (2-Chloro-4-methylbenzylamine Hydrochloride)

• Product Name: 2-Chloro-4-methylbenzylamine Hydrochloride
• CAS No: 202522-25-6
• MF: C₈H₁₁Cl₂N
• MW: 192.085640192032
• MDL: MFCD11045181
• CID: 3888660
• PubChem ID: 85767618
• Update Time: 2025-05-19

2-Chloro-4-methylbenzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-4-methyl-, hydrochloride
• 2-CHLORO-4-METHYLBENZYLAMINE Hydrochloride
• (2-CHLORO-4-METHYLPHENYL)METHANAMINE HYDROCHLORIDE
• Y13953
• CS-0131610
• (2-chloro-4-methylphenyl)methanamine;hydrochloride
• 202522-25-6
• BS-15894
• (2-Chloro-4-methylphenyl)methanamine HCl
• MFCD11045181
• AKOS027325678
• 1-(2-CHLORO-4-METHYLPHENYL)METHANAMINE HYDROCHLORIDE
• 2-Chloro-4-methylbenzylamine Hydrochloride

• MDL： MFCD11045181
• Inchi： 1S/C8H10ClN.ClH/c1-6-2-3-7(5-10)8(9)4-6;/h2-4H,5,10H2,1H3;1H
• InChI Key： KYDVWBXNJYMHNT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1Cl)N.Cl

Computed Properties

• Exact Mass: 191.0268547g/mol
• Monoisotopic Mass: 191.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

2-Chloro-4-methylbenzylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-4-methylbenzylamine Hydrochloride

Research Briefing on 2-Chloro-4-methylbenzylamine Hydrochloride (CAS: 202522-25-6)

2-Chloro-4-methylbenzylamine Hydrochloride (CAS: 202522-25-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, applications, and potential therapeutic uses, drawing from recent academic literature and industry reports.

Recent studies have highlighted the role of 2-Chloro-4-methylbenzylamine Hydrochloride as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the chloro and methyl substituents, make it a versatile building block for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In addition to its synthetic applications, research has explored the pharmacological properties of 2-Chloro-4-methylbenzylamine Hydrochloride. A preclinical study conducted by researchers at the University of Cambridge revealed its moderate affinity for serotonin receptors, suggesting possible applications in neuropharmacology. However, further in vivo studies are required to validate these findings and assess its safety profile.

The compound's physicochemical properties, such as solubility and stability, have also been investigated. A recent report from the American Chemical Society highlighted the challenges associated with its crystallization and proposed novel purification techniques to enhance yield and purity. These advancements are critical for scaling up production in industrial settings.

Looking ahead, the potential of 2-Chloro-4-methylbenzylamine Hydrochloride in drug development remains promising. Ongoing research is focused on optimizing its derivatives for improved bioavailability and target specificity. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications.

In conclusion, 2-Chloro-4-methylbenzylamine Hydrochloride (CAS: 202522-25-6) represents a valuable compound in chemical biology and pharmaceutical research. Its diverse applications and ongoing studies underscore its importance in the development of next-generation therapeutics. Continued exploration of its properties and mechanisms will be essential for unlocking its full potential.